Cas no 1805213-93-7 (2,4-Bis(trifluoromethyl)-5-fluoroanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-5-fluoroanisole
• CAS No: 1805213-93-7
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4960365
• Update Time: 2025-05-21

2,4-Bis(trifluoromethyl)-5-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-fluoroanisole

• Inchi： 1S/C9H5F7O/c1-17-7-3-6(10)4(8(11,12)13)2-5(7)9(14,15)16/h2-3H,1H3
• InChI Key： KJRDDASMGUXONJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Bis(trifluoromethyl)-5-fluoroanisole

2,4-Bis(trifluoromethyl)-5-fluoroanisole: A Comprehensive Overview

The compound 2,4-Bis(trifluoromethyl)-5-fluoroanisole (CAS No. 1805213-93-7) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a methoxy group attached to a benzene ring substituted with two trifluoromethyl groups at the 2 and 4 positions and a fluorine atom at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for diverse chemical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4-Bis(trifluoromethyl)-5-fluoroanisole through multi-step processes involving palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its use in sensitive applications such as drug discovery and material science.

The electronic effects of the trifluoromethyl groups are particularly significant in modulating the reactivity of the molecule. The strong electron-withdrawing nature of these groups increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attacks. This property is exploited in various organic transformations, such as Suzuki-Miyaura couplings and other cross-coupling reactions, where 2,4-Bis(trifluoromethyl)-5-fluoroanisole serves as an excellent substrate for constructing complex molecular frameworks.

In terms of biological activity, 2,4-Bis(trifluoromethyl)-5-fluoroanisole has shown promising results in recent studies as a potential lead compound for anti-tumor agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves interference with key cellular pathways associated with tumor growth and metastasis. These findings underscore its potential as a novel therapeutic agent in oncology.

Moreover, 2,4-Bis(trifluoromethyl)-5-fluoroanisole has been explored for its application in agrochemicals, particularly as a component in herbicides and insecticides. Its high stability under environmental conditions and ability to inhibit specific enzymes involved in plant growth make it a valuable candidate for sustainable agricultural practices.

From an environmental perspective, understanding the fate and behavior of 2,4-Bis(trifluoromethyl)-5-fluoroanisole in natural systems is crucial for assessing its ecological impact. Recent studies have indicated that this compound undergoes rapid biodegradation under aerobic conditions due to its susceptibility to microbial attack. However, further research is required to evaluate its long-term persistence in different ecosystems.

In conclusion, 2,4-Bis(trifluoromethyl)-5-fluoroanisole (CAS No. 1805213-93-7) stands out as a multifaceted compound with immense potential across multiple domains. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in advancing modern chemistry and related disciplines.